1-fluoro-3-(trifluoromethyl)adamantane
Overview
Description
1-Fluoro-3-(trifluoromethyl)adamantane (1F3MAD) is an organic compound belonging to the adamantane family of compounds. It is a white solid with a melting point of around 200 °C and is insoluble in water. It is widely used in the pharmaceutical and chemical industries, as well as in the field of scientific research.
Mechanism of Action
1-fluoro-3-(trifluoromethyl)adamantane is believed to act as a competitive inhibitor of enzymes, which means that it binds to the active site of the enzyme and prevents the binding of the substrate. It is also believed to interact with proteins and other macromolecules, and to affect their structure and function.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of certain bacteria, as well as to inhibit the activity of certain enzymes. In addition, it has been shown to have anti-inflammatory and anti-cancer effects.
Advantages and Limitations for Lab Experiments
1-fluoro-3-(trifluoromethyl)adamantane has several advantages for use in laboratory experiments. It is inexpensive, easy to synthesize, and can be used in a wide variety of experiments. However, it is also limited in its use, as it is not soluble in water and has a relatively low melting point, which can make it difficult to use in some experiments.
Future Directions
1-fluoro-3-(trifluoromethyl)adamantane has a wide range of potential applications in the field of scientific research. Some of the potential future directions for this compound include its use in the development of new drugs and drug delivery systems, as well as its use in the study of proteins and enzymes. In addition, it could be used to study the binding of drugs to their target molecules, and to develop new methods for drug delivery. It could also be used to study the structure and function of proteins, as well as to study the interaction between proteins and other macromolecules. Finally, it could be used to study the biochemical and physiological effects of drugs, and to develop new methods for drug screening.
Synthesis Methods
1-fluoro-3-(trifluoromethyl)adamantane is synthesized by the reaction of 1,3-dichloro-2-fluoroadamantane with trifluoromethanesulfonic acid in the presence of a base such as potassium hydroxide or sodium hydroxide. The reaction is carried out at a temperature of around 80 °C and the reaction mixture is stirred for several hours. The resultant this compound is then isolated from the reaction mixture and purified by recrystallization.
Scientific Research Applications
1-fluoro-3-(trifluoromethyl)adamantane is used in a variety of scientific research applications, such as in the study of enzymes and proteins, as well as in the development of new drugs. It is used as a model compound for studying enzyme-catalyzed reactions, as well as for studying the structure and function of proteins. It is also used in the development of new drugs, as it can be used to study the binding of drugs to their target molecules.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 1-fluoro-3-(trifluoromethyl)adamantane can be achieved through a multi-step process involving the introduction of the fluorine and trifluoromethyl groups onto the adamantane core.", "Starting Materials": [ "Adamantane", "Fluorine gas", "Trifluoromethyl iodide", "Sodium hydride", "Dimethylformamide", "Tetrahydrofuran", "Chloroform", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Magnesium sulfate" ], "Reaction": [ "Step 1: Bromination of adamantane with bromine in chloroform to yield 1-bromoadamantane.", "Step 2: Treatment of 1-bromoadamantane with sodium hydride in dimethylformamide to yield the corresponding carbanion.", "Step 3: Reaction of the carbanion with fluorine gas to introduce the fluorine atom at the desired position.", "Step 4: Treatment of the resulting compound with trifluoromethyl iodide in the presence of a palladium catalyst to introduce the trifluoromethyl group.", "Step 5: Quenching of the reaction mixture with hydrochloric acid and extraction of the product with chloroform.", "Step 6: Purification of the crude product by column chromatography using a mixture of tetrahydrofuran and chloroform as the eluent.", "Step 7: Recrystallization of the purified product from a mixture of chloroform and hexane.", "Step 8: Drying of the product under vacuum over magnesium sulfate to yield 1-fluoro-3-(trifluoromethyl)adamantane." ] } | |
CAS RN |
40556-45-4 |
Molecular Formula |
C11H14F4 |
Molecular Weight |
222.2 |
Purity |
95 |
Origin of Product |
United States |
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